Cas no 32383-76-9 (Medicarpin)

Medicarpin is a flavonoid isolated from alfalfa Conclusion: medicarpin can induce apoptosis of leukemia P388 cells and overcome multidrug resistance by regulating the efflux of active molecules mediated by P-gp

Medicarpin structure

Product Name:Medicarpin

CAS No:32383-76-9

Molecular Formula:C₁₆H₁₄O₄

Molecular Weight:270.27996

MDL:MFCD00161527

CID:310072

PubChem ID:336327

Medicarpin Properties

Names and Identifiers

- 3-Hydroxy-9-methoxypterocarpan, (-)
- (6aR,11aR)-9-methoxy-6a,11a-dihydro-6H-[1]benzofuro[3,2-c]chromen-3-ol
- MEDICARPIN(RG)
- Medicarpin
- (-)-medicarpin
- 3-hydroxy-9-methoxypterocarpan
- demethylhomopterocarpan
- Demethylhomopterocarpin
- l-3-Hydroxy-9-methoxypterocarpan
- [ "3-Hydroxy-9-methoxypterocarpan" ]
- CHEBI:100
- 6H-Benzofuro[3, 2-c][1]benzopyran-3-ol, 6a,11a-dihydro-9-methoxy-, (6aR-cis)-
- HMS2270J20
- (4-Ethoxyphenyl)-oxo-acetonitrile
- SMR000470945
- NCI60_003118
- NSC350085
- Q56036865
- Medicarpin, (-)-
- BRD-K20359375-001-01-6
- (l)-De-o-methylhomopterocarpan
- 32383-76-9
- DTXSID301026587
- 6H-Benzofuro[3, 6a,11a-dihydro-9-methoxy-, (6aR-cis)-
- 6H-Benzofuro[3,2-c][1]benzopyran-3-ol, 6a,11a-dihydro-9-methoxy-, cis-(-)-
- (6aR,11aR)-9-methoxy-6a,11a-dihydro-6H-(1)benzofuro(3,2-c)chromen-3-ol
- rel-(6aR,11aR)-9-Methoxy-6a,11a-dihydro-6H-benzofuro[3,2-c]chromen-3-ol
- (6AR,11AR)-6A,11A-DIHYDRO-9-METHOXY-6H-BENZOFURO(3,2-C)(1)BENZOPYRAN-3-OL
- UNII-6TX086I6IG
- MLS000697611
- CHEMBL238845
- 6H-Benzofuro[3,2-c][1]benzopyran-3-ol, 6a,11a-dihydro-9-methoxy-, cis-
- MEGxp0_001319
- 6H-Benzofuro(3,2-c)(1)benzopyran-3-ol, 6a,11a-dihydro-9-methoxy-, cis-
- ACon1_001568
- (-)-Demethylhomopterocarpin
- MFCD00161527
- LMPK12070028
- 33983-40-3
- MS-23819
- 6H-Benzofuro[3, 6a,11a-dihydro-9-methoxy-, cis-
- BDBM50535253
- NSC 350085; l-3-Hydroxy-9-methoxypterocarpan
- HY-N3308
- AKOS032948389
- (6aR,11aR)-9-methoxy-6a,11a-dihydro-6H-benzofuro[3,2-c]chromen-3-ol
- 6a,11a-Dihydro-9-methoxy-6H-benzofuro(3,2-c)(1)benzopyran-3-ol
- (-)-3-Hydroxy-9-methoxypterocarpan
- CHEBI:16114
- SCHEMBL72476
- MEDICARPIN [MI]
- 6H-Benzofuro[3,2-c][1]benzopyran-3-ol, 6a,11a-dihydro-9-methoxy-,(6aR,11aR)-
- 6H-Benzofuro[3,2-c][1]benzopyran-3-ol,6a,11a-dihydro-9-methoxy-,(6ar,11ar)-rel-
- 6H-Benzofuro[3,2-c][1]benzopyran-3-ol, 6a,11a-dihydro-9-methoxy-, (6aR-cis)-
- NSRJSISNDPOJOP-BBRMVZONSA-N
- 6TX086I6IG
- (-) Medicarpin
- 9-Methoxy-6a,11a-dihydro-6H-[1]benzofuro[3,2-c]chromen-3-ol, cis-
- NSC 350085
- NSC-350085
- CS-0023866
- (6aR,11aR)-medicarpin
- NCGC00180373-01
- (1R,10R)-14-methoxy-8,17-dioxatetracyclo[8.7.0.0?,?.0??,??]heptadeca-2,4,6,11,13,15-hexaen-5-ol
- DA-55316
- DA-59409
- +Expand
- MDL： MFCD00161527
- InChIKey： NSRJSISNDPOJOP-BBRMVZONSA-N
- Inchi： InChI=1S/C16H14O4/c1-18-10-3-5-11-13-8-19-14-6-9(17)2-4-12(14)16(13)20-15(11)7-10/h2-7,13,16-17H,8H2,1H3/t13-,16-/m0/s1
- SMILES： COC1=CC2=C(C=C1)[C@@H]3COC4=C(C=CC(=C4)O)[C@@H]3O2

Computed Properties

Exact Mass: 270.08900
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 1
Monoisotopic Mass: 270.08920892g/mol
Heavy Atom Count: 20
Complexity: 360
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.6
Topological Polar Surface Area: 47.9Å²

Experimental Properties

LogP: 3.01050
PSA: 47.92000
Boiling Point: 418.8±45.0 °C at 760 mmHg
Melting Point: 127.5-128.5°
Vapor Pressure: 0.0±1.0 mmHg at 25°C
Flash Point: 207.1±28.7 °C
Color/Form: Powder
Specific Rotation: D22 -226° (chloroform)
Density: 1.3±0.1 g/cm3

Medicarpin Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00CBCT-1mg	6H-Benzofuro[3,2-c][1]benzopyran-3-ol, 6a,11a-dihydro-9-methoxy-,(6aR,11aR)-	32383-76-9	98%	1mg	$252.00
A2B Chem LLC	AF73789-1mg	Medicarpin	32383-76-9	100%	1mg	$162.00
Aaron	AR00CBL5-5mg	6H-Benzofuro[3,2-c][1]benzopyran-3-ol, 6a,11a-dihydro-9-methoxy-,(6aR,11aR)-	32383-76-9		5mg	$532.00
Ambeed	A663354-1mg	(6aR,11aR)-9-Methoxy-6a,11a-dihydro-6H-benzofuro[3,2-c]chromen-3-ol	32383-76-9	98%	1mg	$150.0	2024-07-19
ChemFaces	CFN98411-5mg	Medicarpin	32383-76-9	>=98%	5mg	$338
ChemScence	CS-0023866-1mg	Medicarpin	32383-76-9	≥98.0%	1mg	$195.0	2022-04-27
eNovation Chemicals LLC	D659781-2mg	Medicarpin	32383-76-9	98%	2mg	$298	2024-05-25
MedChemExpress	HY-N3308-1mg	Medicarpin	32383-76-9	99.70%	1mg	￥1100	2024-07-21
TargetMol Chemicals	TN1918-1 mg	Medicarpin	32383-76-9	100%	1mg	￥ 1,782	2023-07-10
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	M10800-5mg	(-)-medicarpin	32383-76-9		5mg	¥2998.0	2021-09-08

Medicarpin Synthesis

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Medicarpin Related Literature

1. Oligomeric isoflavonoids. Part 4.? Synthesis of the daljanelin class of isoflavonoid–neoflavonoid dimers

Mark B. Rohwer,Pieter S. van Heerden,E. Vincent Brandt,Barend C. B. Bezuidenhoudt,Daneel Ferreira J. Chem. Soc. Perkin Trans. 1 1999 3367
2. Isoflavonoids of the Leguminosae

Nigel C. Veitch Nat. Prod. Rep. 2009 26 776
3. Synthesis of chromenoindole derivatives from Robinia pseudoacacia

Lisa Dejon,Hamdoon Mohammed,Peng Du,Claus Jacob,Andreas Speicher Med. Chem. Commun. 2013 4 1580
4. Stereochemistry of isoflavone reduction during the biosynthesis of (+)-and (–)-pterocarpans: 2H n.m.r. studies on the biosynthesis of (+)-pisatin and (–)-medicarpin

Stephen W. Banks,Melanie J. Steele,David Ward,Paul M. Dewick J. Chem. Soc. Chem. Commun. 1982 157
5. Oligomeric isoflavonoids. Part 3. Daljanelins A–D, the first pterocarpan- and isoflavanoid-neoflavonoid analogues

J. Albert Ferreira,Janetta W. Nel,E. Vincent Brandt,Barend C. B. Bezuidenhoudt,Daneel Ferreira J. Chem. Soc. Perkin Trans. 1 1995 1049
6. Isoflavonoid biosynthesis: concerning the aryl migration

Hakim A. M. Al-Ani,Paul M. Dewick J. Chem. Soc. Perkin Trans. 1 1984 2831
7. Synthesis of isoflavanoid oligomers using a pterocarpan as inceptive electrophile

Barend C. B. Bezuidenhoudt,Edward V. Brandt,David G. Roux J. Chem. Soc. Perkin Trans. 1 1984 2767
8. Natural product biosynthesis in Medicago species

Azra Gholami,Nathan De Geyter,Jacob Pollier,Sofie Goormachtig,Alain Goossens Nat. Prod. Rep. 2014 31 356
9. Synthesis, optical resolution, absolute configuration, and osteogenic activity of cis-pterocarpans

Atul Goel,Amit Kumar,Yasmin Hemberger,Ashutosh Raghuvanshi,Ram Jeet,Govind Tiwari,Michael Knauer,Jyoti Kureel,Anuj K. Singh,Abnish Gautam,Ritu Trivedi,Divya Singh,Gerhard Bringmann Org. Biomol. Chem. 2012 10 9583
10. Isolation of naturally occurring novel isoflavonoids: an update

Nawaf Al-Maharik Nat. Prod. Rep. 2019 36 1156

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